Cas no 90003-04-6 (N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine)
![N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine structure](https://www.kuujia.com/scimg/cas/90003-04-6x500.png)
90003-04-6 structure
Product name:N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine
N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine Chemical and Physical Properties
Names and Identifiers
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- DS-001807
- NSC77497
- N-(2-aziridin-1-ylethyl)-6-chloro-pyridazin-3-amine
- 90003-04-6
- DTXSID901009094
- NSC-77497
- N-[2-(Aziridin-1-yl)ethyl]-6-chloropyridazin-3(2H)-imine
- N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine
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- Inchi: InChI=1S/C8H11ClN4/c9-7-1-2-8(12-11-7)10-3-4-13-5-6-13/h1-2H,3-6H2,(H,10,12)
- InChI Key: VMKZNZRJCRZTPV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 198.067
- Monoisotopic Mass: 198.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.8Ų
- XLogP3: 0.9
Experimental Properties
- Density: 1.378
- Boiling Point: 426.7°C at 760 mmHg
- Flash Point: 211.9°C
- Refractive Index: 1.647
N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine Related Literature
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1. Yolk/shell nanoparticles: new platforms for nanoreactors, drug delivery and lithium-ion batteriesJian Liu,Shi Zhang Qiao,Jun Song Chen,Xiong Wen (David) Lou,Xianran Xing,Gao Qing (Max) Lu Chem. Commun., 2011,47, 12578-12591
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Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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